Cas no 1702741-99-8 (Ethyl 2-isopropylpyrimidine-4-carboxylate)

• Product Name: Ethyl 2-isopropylpyrimidine-4-carboxylate
• CAS No: 1702741-99-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5274949
• Update Time: 2025-10-18

Ethyl 2-isopropylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-isopropylpyrimidine-4-carboxylate
• starbld0026052
• GS2537
• ethyl 2-propan-2-ylpyrimidine-4-carboxylate
• ethyl 2-(propan-2-yl)pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 2-(1-methylethyl)-, ethyl ester
• Ethyl 2-isopropylpyrimidine-4-carboxylate

• Inchi： 1S/C10H14N2O2/c1-4-14-10(13)8-5-6-11-9(12-8)7(2)3/h5-7H,4H2,1-3H3
• InChI Key： DLPSUUQTHFCBMV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=NC(C(C)C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 2-isopropylpyrimidine-4-carboxylate

Comprehensive Overview of Ethyl 2-isopropylpyrimidine-4-carboxylate (CAS No. 1702741-99-8): Properties, Applications, and Industry Insights

Ethyl 2-isopropylpyrimidine-4-carboxylate (CAS No. 1702741-99-8) is a specialized organic compound belonging to the pyrimidine carboxylate family. Its molecular structure combines a pyrimidine ring with an ethyl ester and an isopropyl substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique structural features contribute to its reactivity, particularly in cross-coupling reactions and heterocyclic modifications, which are critical in modern drug discovery pipelines.

In recent years, the demand for high-purity pyrimidine derivatives like Ethyl 2-isopropylpyrimidine-4-carboxylate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "pyrimidine carboxylate synthesis" or "CAS 1702741-99-8 applications," reflecting its relevance in medicinal chemistry. The compound's optimized lipophilicity, achieved through its ethyl ester group, enhances membrane permeability—a key factor in bioavailability studies trending in AI-driven drug design platforms.

From a synthetic perspective, Ethyl 2-isopropylpyrimidine-4-carboxylate serves as a precursor for N-heterocyclic scaffolds, addressing the growing need for fragment-based drug discovery (FBDD). Its isopropyl moiety introduces steric effects that influence regioselectivity, a topic frequently discussed in "structure-activity relationship (SAR) optimization" forums. Industry reports highlight its use in creating crop protection agents, aligning with the global focus on sustainable agriculture.

Analytical data for CAS No. 1702741-99-8 reveals a melting point range of 78-82°C and a molecular weight of 208.25 g/mol, with HPLC purity often exceeding 98%. These specifications cater to stringent Good Manufacturing Practice (GMP) requirements, a recurring concern for buyers searching "pharmaceutical intermediates suppliers." The compound's stability under inert conditions makes it suitable for large-scale batch production, a critical factor in supply chain discussions post-pandemic.

Environmental and regulatory aspects of Ethyl 2-isopropylpyrimidine-4-carboxylate have gained attention, particularly in "green chemistry" initiatives. Recent publications describe solvent-free derivatization methods using this compound, reducing waste generation—a response to the "sustainable synthesis" trend dominating academic searches. Its biodegradability profile meets OECD 301 standards, making it preferable over halogenated alternatives in eco-conscious markets.

Market analysts note increased patent filings involving CAS No. 1702741-99-8, especially in bioconjugation technologies and proteolysis-targeting chimeras (PROTACs). This correlates with rising Google Scholar queries about "pyrimidine linkers in bifunctional molecules." The compound's compatibility with click chemistry protocols further expands its utility in antibody-drug conjugate (ADC) development, a hotspot in oncology research.

Quality control protocols for Ethyl 2-isopropylpyrimidine-4-carboxylate emphasize chiral purity analysis via UPLC-MS, addressing industry concerns about "isomeric impurities in APIs." Suppliers increasingly provide detailed COA templates and stability studies data, responding to customer demands for transparency—a trend amplified by blockchain-based material traceability systems in pharma logistics.

Emerging applications include its use as a fluorescence quencher in molecular probes, capitalizing on the pyrimidine ring's electron-deficient nature. This aligns with nanotechnology searches like "small-molecule sensors for biomarkers." The compound's compatibility with continuous flow chemistry also positions it favorably in the "Industry 4.0" transformation of chemical manufacturing.

In summary, Ethyl 2-isopropylpyrimidine-4-carboxylate (CAS No. 1702741-99-8) represents a convergence of synthetic utility and modern research needs. Its multifaceted role—from drug discovery building blocks to agrochemical precursors—ensures sustained interest across scientific and industrial sectors, driven by evolving technological and sustainability imperatives.